![molecular formula C17H24N2O5S B4879949 4-{[4-(1-piperidinylsulfonyl)phenoxy]acetyl}morpholine](/img/structure/B4879949.png)
4-{[4-(1-piperidinylsulfonyl)phenoxy]acetyl}morpholine
Overview
Description
4-{[4-(1-piperidinylsulfonyl)phenoxy]acetyl}morpholine, also known as PSB-0739, is a chemical compound that has been extensively studied for its potential therapeutic applications. It was first synthesized in 2010 by a team of chemists at Pfizer, and since then, it has been the subject of numerous scientific studies.
Mechanism of Action
4-{[4-(1-piperidinylsulfonyl)phenoxy]acetyl}morpholine works by selectively inhibiting the activity of PDE4. PDE4 is an enzyme that hydrolyzes cyclic adenosine monophosphate (cAMP), a signaling molecule that plays a critical role in the regulation of inflammation. By inhibiting PDE4, this compound can increase the levels of cAMP, which in turn can reduce the production of pro-inflammatory cytokines and chemokines.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). In vivo studies have shown that this compound can reduce inflammation in animal models of rheumatoid arthritis and psoriasis. This compound has also been shown to have a favorable safety profile, with no significant adverse effects observed in animal studies.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-{[4-(1-piperidinylsulfonyl)phenoxy]acetyl}morpholine is its selectivity for PDE4, which reduces the risk of off-target effects. This compound also has a favorable safety profile, which makes it a promising candidate for further development as a therapeutic agent. However, there are also some limitations to using this compound in lab experiments. For example, this compound has poor solubility in water, which can make it difficult to administer in vivo. Additionally, this compound has a relatively short half-life, which may limit its effectiveness in certain applications.
Future Directions
There are several future directions for the study of 4-{[4-(1-piperidinylsulfonyl)phenoxy]acetyl}morpholine. One potential application is in the treatment of neuroinflammatory diseases such as multiple sclerosis and Alzheimer's disease. This compound has been shown to have neuroprotective effects in animal models of these diseases, and further studies are needed to explore its potential therapeutic benefits. Another direction for future research is to develop more potent and selective PDE4 inhibitors based on the structure of this compound. Finally, there is a need for further studies to investigate the safety and efficacy of this compound in humans, with the goal of developing it into a clinically useful therapeutic agent.
Conclusion:
This compound is a promising chemical compound that has been extensively studied for its potential therapeutic applications. Its selective inhibition of PDE4 makes it a promising candidate for the treatment of inflammatory diseases, and its favorable safety profile makes it a promising candidate for further development as a therapeutic agent. While there are some limitations to using this compound in lab experiments, there are several future directions for research that hold promise for developing it into a clinically useful therapeutic agent.
Scientific Research Applications
4-{[4-(1-piperidinylsulfonyl)phenoxy]acetyl}morpholine has been studied for its potential therapeutic applications in various fields of research. One of the most promising applications is in the treatment of inflammatory diseases such as rheumatoid arthritis and psoriasis. This compound has been shown to inhibit the activity of a specific enzyme called phosphodiesterase 4 (PDE4), which is involved in the regulation of inflammation. By inhibiting PDE4, this compound can reduce the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation.
properties
IUPAC Name |
1-morpholin-4-yl-2-(4-piperidin-1-ylsulfonylphenoxy)ethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O5S/c20-17(18-10-12-23-13-11-18)14-24-15-4-6-16(7-5-15)25(21,22)19-8-2-1-3-9-19/h4-7H,1-3,8-14H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYMGALDRTDJAIF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)OCC(=O)N3CCOCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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